Cas no 138976-84-8 (3,4-dihydro-7-methoxy-1-methyl-Isoquinoline)

• Product Name: 3,4-dihydro-7-methoxy-1-methyl-Isoquinoline
• CAS No: 138976-84-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1105635
• PubChem ID: 15061977
• Update Time: 2025-04-20

3,4-dihydro-7-methoxy-1-methyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-7-methoxy-1-methyl-Isoquinoline
• 7-methoxy-1-methyl-3,4-dihydro-isoquinoline
• 138976-84-8
• 7-methoxy-1-methyl-3,4-dihydroisoquinoline
• FRHKNGAGKAEVOO-UHFFFAOYSA-N
• 1-Methyl-7-methoxy-3,4-dihydro-isoquinoline
• SCHEMBL1010356
• 3,4-Dihydro-7-methoxy-1-methylisoquinoline
• DB-135950

• Inchi： 1S/C11H13NO/c1-8-11-7-10(13-2)4-3-9(11)5-6-12-8/h3-4,7H,5-6H2,1-2H3
• InChI Key： FRHKNGAGKAEVOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C)=NCC2

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.6Ų